3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide
Overview
Description
3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide, also known as EHT 1864, is a small molecule inhibitor that targets the Rho family of GTPases. This molecule has been shown to have potential applications in scientific research, particularly in the fields of cancer biology and neuroscience.
Mechanism of Action
3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 works by inhibiting the activity of Rho family of GTPases, which are proteins that play a role in cell signaling and cytoskeletal dynamics. Specifically, 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 targets the RhoA protein, which is involved in the regulation of cell migration and invasion.
Biochemical and Physiological Effects
3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 has been shown to have several biochemical and physiological effects, including the inhibition of cell migration and invasion, as well as the inhibition of the activity of RhoA. Additionally, 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 has been shown to have neuroprotective effects in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 in lab experiments is its specificity for the Rho family of GTPases, which allows for targeted inhibition of these proteins. However, one limitation of using 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864, including the development of new cancer therapies, the study of Rho family of GTPases in neurodegenerative diseases, and the investigation of the potential toxicity of 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 in vivo. Additionally, further research is needed to fully understand the mechanism of action of 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 and its potential applications in scientific research.
Synthesis Methods
The synthesis of 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 involves several steps, including the reaction of 2-bromo-5-nitrophenol with ethyl 2-bromoacetate, followed by the reaction of the resulting product with tetrahydro-2-furanmethanamine. The final step involves the reaction of the resulting compound with carbon disulfide to yield 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864.
Scientific Research Applications
3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 has been shown to have potential applications in scientific research, particularly in the fields of cancer biology and neuroscience. In cancer biology, 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 has been shown to inhibit the migration and invasion of cancer cells, which could have implications for the development of new cancer therapies. In neuroscience, 3-ethoxy-4-hydroxy-N-(tetrahydro-2-furanylmethyl)benzenecarbothioamide 1864 has been shown to inhibit the activity of RhoA, a protein that plays a role in the development of Alzheimer's disease.
properties
IUPAC Name |
3-ethoxy-4-hydroxy-N-(oxolan-2-ylmethyl)benzenecarbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3S/c1-2-17-13-8-10(5-6-12(13)16)14(19)15-9-11-4-3-7-18-11/h5-6,8,11,16H,2-4,7,9H2,1H3,(H,15,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJVTUAUJFWGLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C(=S)NCC2CCCO2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethoxy-4-hydroxy-N-(oxolan-2-ylmethyl)benzenecarbothioamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{1-[3-(dimethylamino)benzoyl]-4-piperidinyl}-N-(tetrahydro-2-furanylmethyl)propanamide](/img/structure/B6088547.png)
![1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide](/img/structure/B6088553.png)
![[1-(4-methylphenyl)-1H-1,2,3-triazole-4,5-diyl]dimethanol](/img/structure/B6088558.png)
![methyl 3-{[methyl({1-[2-(2-methylphenyl)ethyl]-3-piperidinyl}methyl)amino]carbonyl}benzoate](/img/structure/B6088583.png)
![5-{1-[3-(3,4-dimethoxyphenyl)propanoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide](/img/structure/B6088587.png)
![9-(4-methylphenyl)-8-({[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}thio)-1,9-dihydro-6H-purin-6-one](/img/structure/B6088592.png)
![1-sec-butyl-7-(5-ethyl-2-thienyl)-2-mercapto-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one](/img/structure/B6088596.png)
![3-[2-(2,6-difluorophenyl)ethyl]-1-(2-furoyl)piperidine](/img/structure/B6088597.png)
![2-({[2-(4-morpholinyl)ethyl]amino}methylene)-5-phenyl-1,3-cyclohexanedione](/img/structure/B6088599.png)
![N-(3-chlorobenzyl)-3-[1-(spiro[2.3]hex-1-ylcarbonyl)-4-piperidinyl]propanamide](/img/structure/B6088614.png)
